Cas no 330827-25-3 (4-(5-Bromo-2-methylphenylsulfonyl)morpholine)

• Product Name: 4-(5-Bromo-2-methylphenylsulfonyl)morpholine
• CAS No: 330827-25-3
• MF: C₁₁H₁₄BrNO₃S
• MW: 320.202761173248
• MDL: MFCD01116441
• CID: 3067605
• PubChem ID: 794504
• Update Time: 2025-06-29

4-(5-Bromo-2-methylphenylsulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((5-bromo-2-methylphenyl)sulfonyl)morpholine
• CBMicro_027066
• Z89322041
• SR-01000318071
• AKOS000595259
• N10257
• SR-01000318071-1
• STK094109
• BIM-0027125.P001
• SCHEMBL24512262
• 4-(5-bromo-2-methylphenylsulfonyl)morpholine
• 330827-25-3
• CS-0279651
• 4-(5-bromo-2-methylphenyl)sulfonylmorpholine
• 4-[(5-bromo-2-methylphenyl)sulfonyl]morpholine
• 4-(5-Bromo-2-methylphenylsulfonyl)morpholine

• MDL： MFCD01116441
• Inchi： 1S/C11H14BrNO3S/c1-9-2-3-10(12)8-11(9)17(14,15)13-4-6-16-7-5-13/h2-3,8H,4-7H2,1H3
• InChI Key： CQSYXIMNMYRWRH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)S(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 318.98778Da
• Monoisotopic Mass: 318.98778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Additional information on 4-(5-Bromo-2-methylphenylsulfonyl)morpholine

Introduction to 4-(5-Bromo-2-methylphenylsulfonyl)morpholine (CAS No. 330827-25-3)

4-(5-Bromo-2-methylphenylsulfonyl)morpholine, identified by its Chemical Abstracts Service (CAS) number 330827-25-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a 5-bromo-2-methylphenylsulfonyl group, which is a key feature contributing to its unique chemical properties and biological interactions.

The 5-bromo-2-methylphenylsulfonyl moiety is particularly noteworthy due to its ability to modulate various biological pathways. This group is often employed in medicinal chemistry to enhance binding affinity and selectivity, making it a valuable component in the design of novel drug candidates. The presence of a bromine atom at the fifth position of the phenyl ring introduces a point of electrophilic substitution, which can be further functionalized to tailor the compound's pharmacological profile. Additionally, the methyl group at the second position adds steric bulk, influencing the molecule's solubility and metabolic stability.

Morpholine itself is a heterocyclic amine with a six-membered ring containing one oxygen atom and two nitrogen atoms. It is known for its versatility in pharmaceutical applications, often serving as a pharmacophore in drug discovery. The combination of morpholine with the 5-bromo-2-methylphenylsulfonyl group in 4-(5-Bromo-2-methylphenylsulfonyl)morpholine creates a complex structure that may exhibit multiple modes of action. Such compounds are frequently investigated for their potential in treating various diseases, including neurological disorders, inflammatory conditions, and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 4-(5-Bromo-2-methylphenylsulfonyl)morpholine with greater precision. These studies suggest that the compound may interact with specific targets such as enzymes and receptors involved in disease pathways. For instance, preliminary computational analyses indicate that this molecule could possess inhibitory properties against certain kinases and transcription factors, which are critical in cancer biology. Such findings highlight the compound's potential as a lead structure for further development.

In vitro studies have begun to explore the pharmacological effects of 4-(5-Bromo-2-methylphenylsulfonyl)morpholine. These experiments aim to elucidate its mechanism of action and assess its efficacy against relevant disease models. Early results have shown promising activity in modulating cellular signaling pathways associated with inflammation and pain relief. The 5-bromo-2-methylphenylsulfonyl group appears to play a crucial role in these interactions, potentially enhancing binding affinity through hydrophobic and electrostatic interactions with biological targets.

The synthesis of 4-(5-Bromo-2-methylphenylsulfonyl)morpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include sulfonylation of 5-bromo-2-methylbenzene followed by morpholination using an appropriate morpholine derivative. Advances in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities for preclinical studies. The development of scalable synthetic routes is essential for advancing this compound toward clinical evaluation.

One of the most compelling aspects of 4-(5-Bromo-2-methylphenylsulfonyl)morpholine is its potential for structural diversification. By modifying either the 5-bromo-2-methylphenylsulfonyl group or the morpholine moiety, researchers can generate a library of analogs with tailored properties. This approach allows for systematic exploration of structure-activity relationships (SAR), enabling the identification of more potent and selective drug candidates. Such libraries are invaluable tools in modern drug discovery pipelines.

The pharmaceutical industry has increasingly recognized the importance of morpholine derivatives due to their broad spectrum of biological activities. Compounds like 4-(5-Bromo-2-methylphenylsulfonyl)morpholine exemplify how structural innovation can lead to novel therapeutic agents. As research continues, it is anticipated that this class of compounds will play an increasingly significant role in addressing unmet medical needs.

Future directions for studying 4-(5-Bromo-2-methylphenylsulfonyl)morpholine include exploring its pharmacokinetic properties and potential side effects. Detailed absorption, distribution, metabolism, excretion (ADME) studies are necessary to evaluate its suitability for clinical translation. Additionally, investigating its interaction with human tissues and organs will provide insights into its safety profile and potential therapeutic window.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 4-(5-Bromo-2-methylphenylsulfonyl)morpholine. These platforms allow researchers to rapidly test thousands of compounds against various biological targets, identifying promising candidates for further investigation. HTS data combined with computational modeling has streamlined drug discovery efforts, reducing the time required to bring new therapies to market.

In conclusion,4-(5-Bromo-2-methylphenylsulfonyl)morpholine (CAS No. 330827-25-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The synergistic combination of morpholine and the 5-bromo-2-methylphenylsulfonyl group offers a rich foundation for developing novel therapeutic agents. As research progresses, this compound holds promise for addressing various health challenges through innovative drug design strategies.